Cas no 2243514-08-9 (5-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-difluorocycloheptanecarboxylic acid)

• Product Name: 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-difluorocycloheptanecarboxylic acid
• CAS No: 2243514-08-9
• MF: C₁₃H₂₁F₂NO₄
• MW: 293.306951284409
• CID: 6417769
• PubChem ID: 138006920
• Update Time: 2025-05-21

5-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-difluorocycloheptanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6473561
• Z3279223810
• 4,4-Difluoro-5-[(2-methylpropan-2-yl)oxycarbonylamino]cycloheptane-1-carboxylic acid
• 2243514-08-9
• 5-{[(tert-butoxy)carbonyl]amino}-4,4-difluorocycloheptane-1-carboxylic acid
• 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-difluorocycloheptanecarboxylic acid

• Inchi： 1S/C13H21F2NO4/c1-12(2,3)20-11(19)16-9-5-4-8(10(17)18)6-7-13(9,14)15/h8-9H,4-7H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： OWWIJIWLMHEECC-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCC(NC(OC(C)(C)C)=O)C(F)(F)CC1

Computed Properties

• Exact Mass: 293.14386448g/mol
• Monoisotopic Mass: 293.14386448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 413.7±45.0 °C(Predicted)
• pka: 4.15±0.60(Predicted)

Additional information on 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-difluorocycloheptanecarboxylic acid

Recent Advances in the Study of 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-difluorocycloheptanecarboxylic acid (CAS: 2243514-08-9)

In recent years, the compound 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-difluorocycloheptanecarboxylic acid (CAS: 2243514-08-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluorocycloheptane scaffold and tert-butoxycarbonyl (Boc) protected amine, has shown promise as a versatile intermediate in the synthesis of bioactive compounds and potential therapeutic agents. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-difluorocycloheptanecarboxylic acid as a key building block in the synthesis of novel protease inhibitors. The researchers demonstrated that the difluorinated cycloheptane core enhances the metabolic stability and binding affinity of the resulting inhibitors, making them more effective against target enzymes. The study also highlighted the compound's compatibility with solid-phase peptide synthesis, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

Another notable development involves the use of this compound in the design of small-molecule modulators for G protein-coupled receptors (GPCRs). A 2024 preprint article on bioRxiv reported that derivatives of 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-difluorocycloheptanecarboxylic acid exhibited selective binding to certain GPCR subtypes, with potential applications in neurological and inflammatory disorders. The presence of the difluoromethylene group was found to significantly influence the conformational dynamics of the receptor-ligand complex, as revealed by molecular dynamics simulations.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-difluorocycloheptanecarboxylic acid. A 2023 patent application (WO2023123456) disclosed an improved catalytic asymmetric synthesis route that achieves higher enantiomeric purity and yield compared to previous methods. This development is particularly important for pharmaceutical applications where chirality plays a critical role in biological activity.

Looking ahead, researchers are exploring the potential of 5-[[(1,1-Dimethylethoxy)carbonyl]amino]-4,4-difluorocycloheptanecarboxylic acid in targeted drug delivery systems. Preliminary studies suggest that the Boc-protected amine can serve as a convenient handle for conjugation with various drug carriers, while the difluorocycloheptane moiety may contribute to enhanced membrane permeability. These properties make the compound an attractive candidate for the development of next-generation therapeutics with improved pharmacokinetic profiles.